![molecular formula C16H14N2O3 B2488857 N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide CAS No. 941969-39-7](/img/structure/B2488857.png)
N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
Description
Synthesis Analysis
The synthesis of compounds related to N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide often involves multi-step chemical reactions, starting from basic pyridine derivatives. A general approach includes the reaction of pyridoxal hydrochloride with various N-arylcyanoacetamides, followed by subsequent reactions with aromatic amines to yield a series of carboxamides. These methods showcase the versatility of pyridine derivatives in synthesizing complex molecules (Zhuravel et al., 2005).
Molecular Structure Analysis
Molecular structure analysis of compounds akin to N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide reveals detailed insights into their conformation and bonding. Techniques such as X-ray diffraction, Nuclear Magnetic Resonance (NMR), and Fourier Transform Infrared (FT-IR) spectroscopy are pivotal. These analyses help in understanding the planarity, substituent effects, and overall geometry of the molecule, which are crucial for its chemical behavior and interaction with biological targets (Kadir et al., 2017).
Mechanism of Action
Mode of Action
The presence of a carboxamide moiety in indole derivatives often results in the formation of hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity . This could potentially be the mode of action for “N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide”.
Biochemical Pathways
Indole derivatives have been found to possess various biological activities, affecting a wide range of biochemical pathways . .
Result of Action
The molecular and cellular effects of “N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide” would depend on its targets and mode of action. For example, if it acts as an inhibitor for certain enzymes, it could potentially suppress the expression of certain proteins .
Future Directions
properties
IUPAC Name |
N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O3/c1-10-6-7-14-13(17-10)9-15(21-14)16(19)18-11-4-3-5-12(8-11)20-2/h3-9H,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYFREWZNYYSDHK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)OC(=C2)C(=O)NC3=CC(=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-4-methylbenzamide](/img/structure/B2488778.png)
![2-bromo-N-[3-(2-methoxyethyl)-6-methylsulfonyl-1,3-benzothiazol-2-ylidene]benzamide](/img/structure/B2488781.png)
![3-{3-[(2-Chlorobenzyl)sulfanyl]-5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-6-yl}propanoic acid](/img/structure/B2488787.png)
![Cyclopropyl-[4-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]methanone](/img/structure/B2488788.png)
![N-(2-fluorobenzyl)-N-(4-methoxyphenyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide](/img/structure/B2488790.png)
![3-amino-6-(3,4-dimethylphenyl)-4-(4-methoxyphenyl)-N-(5-phenyl-1,2,4-thiadiazol-3-yl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B2488794.png)
![N-([2,4'-bipyridin]-4-ylmethyl)-2-(1H-benzo[d]imidazol-1-yl)acetamide](/img/structure/B2488796.png)